Cas no 845781-54-6 (5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid)

• Product Name: 5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid
• CAS No: 845781-54-6
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• MDL: MFCD06201684
• CID: 1825420
• PubChem ID: 2758836
• Update Time: 2025-04-21

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(3,4-ETHYLENEDIOXY)PHENYL]-5-OXOVALERIC ACID
• 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopentanoic acid
• 1,4-Benzodioxin-6-pentanoic acid, 2,3-dihydro-delta-oxo-
• 5-[3,4-(Ethylenedioxy)phenyl]-5-oxovaleric acid
• DTXSID20374513
• AKOS009164121
• CCG-355179
• MFCD06201684
• 845781-54-6
• EN300-138662
• 5-[(3,4-Ethylenedioxy)phenyl]-5-oxovalericacid
• Z361415260
• OTAVA-BB 1043545
• CS-0234088
• 5-[3,4-Ethylenedioxy)phenyl]-5-oxovaleric acid
• 5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid

• MDL： MFCD06201684
• Inchi： 1S/C13H14O5/c14-10(2-1-3-13(15)16)9-4-5-11-12(8-9)18-7-6-17-11/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： SZCDSMJFYQLPCC-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 250.08400
• Monoisotopic Mass: 250.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.289
• Melting Point: Not available
• Boiling Point: 491.5°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.557
• PSA: 72.83000
• LogP: 1.89540
• Vapor Pressure: Not available

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones